Cas no 17053-13-3 (Diethyl 2,2-dimethoxyethylphosphonate)

• Product Name: Diethyl 2,2-dimethoxyethylphosphonate
• CAS No: 17053-13-3
• MF: C₈H₁₉O₅P
• MW: 226.20722413063
• MDL: MFCD00041388
• CID: 87785
• PubChem ID: 3248918
• Update Time: 2025-05-24

Diethyl 2,2-dimethoxyethylphosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,2-dimethoxyethylphosphonate
• 2,2-Dimethoxyethylphosphonic acid diethyl ester
• 2-diethoxyphosphoryl-1,1-dimethoxyethane
• 2.2-Dimethoxy-aethylphosphonsaeure-diaethylester
• Diaethyl-2,2-dimethoxyethylphosphonat
• diethylphosphonoacetaldehyde-dimethylacetal
• Phosphonicacid,(2,2-dimethoxyethyl)-,diethylester
• AS-64333
• AKOS027320222
• FT-0624867
• SCHEMBL8157090
• Diethyl (2,2-dimethoxyethyl)phosphonate
• 17053-13-3
• DTXSID50390625
• Diethyl(2,2-dimethoxyethyl)phosphonate
• FT-0624769

• MDL： MFCD00041388
• Inchi： 1S/C8H19O5P/c1-5-12-14(9,13-6-2)7-8(10-3)11-4/h8H,5-7H2,1-4H3
• InChI Key： XMORGWRBGODJMM-UHFFFAOYSA-N
• SMILES： P(CC(OC)OC)(=O)(OCC)OCC
• BRN： 2253148

Computed Properties

• Exact Mass: 226.09700
• Monoisotopic Mass: 226.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.0±0.1 g/cm3
• Boiling Point: 45-48°C 0,05mm
• Flash Point: 45-48°C/0.05mm
• Refractive Index: 1.4285
• PSA: 63.80000
• LogP: 1.87140
• Solubility: Uncertain

Diethyl 2,2-dimethoxyethylphosphonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/38
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Diethyl 2,2-dimethoxyethylphosphonate

Comprehensive Guide to Diethyl 2,2-dimethoxyethylphosphonate (CAS No. 17053-13-3): Properties, Applications, and Industry Insights

Diethyl 2,2-dimethoxyethylphosphonate (CAS No. 17053-13-3) is a specialized organophosphorus compound widely utilized in synthetic chemistry, pharmaceutical intermediates, and material science. Its unique molecular structure, featuring a phosphonate ester group and dimethoxyethyl moiety, makes it a versatile building block for researchers and industrial applications. This article explores its properties, synthesis methods, and emerging trends in high-demand fields like green chemistry and bioactive molecule design.

The compound’s CAS registry number 17053-13-3 is frequently searched in chemical databases, reflecting its relevance in peptide coupling reagents and flame retardant synergists. Recent studies highlight its role in optimizing click chemistry reactions, a hot topic in drug discovery. Users often inquire about its solubility in organic solvents or stability under acidic conditions, which we address below with technical precision.

From a synthetic perspective, Diethyl 2,2-dimethoxyethylphosphonate serves as a precursor for α-ketophosphonates, compounds gaining traction in agrochemicals. Its hydrolytic resistance and compatibility with Grignard reagents are key advantages. Industry reports link its demand to the rise of LED photoinitiators and water-based coatings, aligning with sustainability goals.

Analytical data for CAS 17053-13-3 reveals a boiling point of ~120°C (0.1 mmHg) and refractive index of 1.432–1.435, critical for process scale-up queries. Notably, its low ecotoxicity profile positions it favorably against traditional phosphorus derivatives, answering frequent environmental safety concerns. Patent trends show growing use in flexible electronics and biodegradable polymers.

Innovative applications include modifying metal-organic frameworks (MOFs) for gas storage—a trending research area. The compound’s chelation properties also interest catalysis developers. For formulation scientists, its compatibility with UV stabilizers is a recurring search topic, particularly in cosmetic sunscreen enhancers.

Storage recommendations emphasize anhydrous conditions to prevent hydrolysis, a common user question. Regulatory-wise, it complies with REACH and FDA indirect food contact standards, making it suitable for packaging materials. Recent publications correlate its derivatives with antiviral activity, tapping into post-pandemic research interests.

In conclusion, Diethyl 2,2-dimethoxyethylphosphonate (CAS 17053-13-3) bridges academic innovation and industrial needs. Its adaptability to flow chemistry systems and enzyme-mediated reactions ensures continued relevance. This guide synthesizes fragmented technical data into actionable insights for chemists exploring high-value specialty chemicals.